Cas no 1094318-22-5 (2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one)

• Product Name: 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one
• CAS No: 1094318-22-5
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• MDL: MFCD11182393
• CID: 4938570
• PubChem ID: 14742555
• Update Time: 2025-05-19

2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,5'-Dibromo-2'-methoxypropiophenone
• 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one

• MDL： MFCD11182393
• Inchi： 1S/C10H10Br2O2/c1-6(11)10(13)8-5-7(12)3-4-9(8)14-2/h3-6H,1-2H3
• InChI Key： HYXOJJYSOGSLNK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1OC)Br)=O

Computed Properties

• Exact Mass: 321.90271 g/mol
• Monoisotopic Mass: 319.90475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3
• Molecular Weight: 321.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one

Introduction to 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one (CAS No. 1094318-22-5)

2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1094318-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a brominated aromatic ring system and a ketone functional group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one consists of a propyl chain attached to a carbonyl group, with the aromatic portion substituted with bromine and methoxy groups. This specific arrangement imparts reactivity that is highly useful in various chemical transformations, particularly in the synthesis of more complex molecules. The presence of multiple bromine atoms enhances its utility as a building block in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems found in many biologically active compounds.

In recent years, the pharmaceutical industry has seen a surge in the exploration of aryl-substituted ketones due to their potential as pharmacophores. 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one has been investigated for its role in developing novel therapeutic agents. Its structural features suggest applications in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have indicated its potential utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atoms provide handles for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one is its versatility in synthetic methodologies. The compound serves as an excellent precursor for generating more complex scaffolds through palladium-catalyzed reactions. Researchers have leveraged this compound to develop libraries of derivatives for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The ease with which it can be modified makes it an attractive choice for medicinal chemists seeking to explore structure-activity relationships (SAR).

The synthesis of 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one typically involves multi-step organic transformations starting from readily available aromatic precursors. The key steps often include bromination, methylation, and condensation reactions to build up the desired framework. Advances in catalytic techniques have improved the efficiency and selectivity of these reactions, making the production of this compound more scalable and cost-effective. Such improvements are critical for moving from academic research to industrial applications.

Recent studies have also highlighted the role of 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one in materials science. Beyond its pharmaceutical applications, this compound has been explored for its potential use in organic electronics due to its electron-withdrawing properties and ability to form stable radicals upon reduction. This dual functionality makes it a candidate for developing new types of organic semiconductors and light-emitting diodes (OLEDs). The bromine substituents facilitate further chemical modifications, enabling fine-tuning of electronic properties for specific applications.

The safety profile of 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one is another important consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound to minimize exposure risks. Storage conditions should also be optimized to prevent degradation, typically involving cool, dry environments away from direct sunlight.

The future prospects for 2-bromo-1-(5-bromo-2-methoxyphenyl)propan-1-one are promising, with ongoing research expanding its utility across multiple domains. As synthetic methodologies continue to evolve, new applications may emerge that further enhance its value as a chemical building block. Collaborative efforts between academia and industry will likely drive innovation, leading to novel therapeutics and advanced materials based on this versatile compound.